Cas no 1804514-57-5 (2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide)

• Product Name: 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide
• CAS No: 1804514-57-5
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4800776
• Update Time: 2025-10-30

2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-4(8)2-1-3(15(10,13)14)5(9)11-6(2)12/h1,4H,(H3,9,11,12)(H2,10,13,14)
• InChI Key： UGONIEYJPUPAPU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)F)C(NC=1N)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: -0.8
• Topological Polar Surface Area: 124

Additional information on 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide

Introduction to 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide (CAS No. 1804514-57-5)

2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804514-57-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a hydroxyl group, a difluoromethyl substituent, and a sulfonamide moiety, endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide, this substituent may contribute to the compound's ability to interact effectively with biological targets, potentially leading to therapeutic effects in various disease models.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the sulfonamide group in 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide could form critical hydrogen bonds with protein receptors, while the hydroxyl and amino groups may participate in further interactions, enhancing overall binding affinity. These insights are derived from docking studies that simulate the compound's interaction with enzymes and receptors implicated in inflammatory pathways, cancer metabolism, and other critical biological processes.

The hydroxypyridine core of this molecule is another key feature that warrants exploration. Pyridine derivatives are well-documented for their role in drug development, with numerous examples demonstrating their efficacy in treating neurological disorders, infectious diseases, and metabolic conditions. The structural flexibility of the pyridine ring allows for modifications that can fine-tune pharmacological properties, making it an ideal scaffold for medicinal chemists. In 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide, the combination of these functional groups creates a molecule with potential applications across multiple therapeutic areas.

In the realm of medicinal biology, sulfonamides have long been recognized for their antimicrobial and anti-inflammatory properties. The sulfonamide moiety in 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide may contribute to these effects by interfering with essential enzymatic pathways in pathogens or by modulating inflammatory responses. Emerging research indicates that sulfonamides can also exhibit inhibitory activity against certain kinases and proteases involved in cancer progression. This suggests that 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide could be explored as a lead compound for developing novel anticancer agents.

The amino group at the 2-position of the pyridine ring is another critical feature that influences the compound's reactivity and bioavailability. Amino groups are versatile functional moieties that can participate in various chemical reactions, including coupling reactions with carboxylic acids or activated esters to form amides. This property makes 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide a valuable intermediate in synthetic chemistry, allowing for further derivatization to generate libraries of analogs with tailored biological activities.

Recent preclinical studies have begun to uncover the potential therapeutic applications of compounds similar to 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide. For instance, derivatives featuring a hydroxypyridine scaffold have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune diseases and chronic inflammation. The presence of a sulfonamide group further enhances such activity by improving solubility and cell permeability. These findings align with broader trends in drug discovery where multitarget inhibition is increasingly recognized as a strategy for developing more effective therapies.

The difluoromethyl substituent at the 5-position of the pyridine ring adds another layer of complexity to the pharmacological profile of this compound. Fluoroatoms are known to influence electronic properties, lipophilicity, and metabolic stability, all of which are critical factors in drug design. In 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide, this group may enhance binding interactions by participating in halogen bonding or by modulating electronic distributions around key functional sites. Such effects could be exploited to develop more potent and selective inhibitors targeting specific disease-related pathways.

From a synthetic chemistry perspective, 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide represents an intriguing challenge due to its complex structure. The synthesis involves multiple steps, including functional group interconversions and protection-deprotection strategies, which require careful optimization. Advances in flow chemistry and catalytic methods have made it possible to streamline these processes, enabling more efficient production of such compounds on an industrial scale.

In conclusion,2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-sulfonamide (CAS No. 1804514-57-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining an amino group、a hydroxyl group、a difluoromethyl substituent，and a sulfonamide moiety—make it a promising candidate for further exploration across various therapeutic areas。Ongoing studies continue to elucidate its biological activities，mechanisms of action，and synthetic pathways，which will undoubtedly contribute to its development as a novel therapeutic agent or an important intermediate in drug discovery pipelines.